NNC45-0781 NNC45-0781 NNC45-0781 is a tissue-selective estrogen partial-agonist.
Brand Name: Vulcanchem
CAS No.: 207277-66-5
VCID: VC0006968
InChI: InChI=1S/C27H29NO3/c29-22-10-13-24-26(18-22)31-19-25(20-6-2-1-3-7-20)27(24)21-8-11-23(12-9-21)30-17-16-28-14-4-5-15-28/h1-3,6-13,18,25,27,29H,4-5,14-17,19H2/t25-,27-/m1/s1
SMILES: C1CCN(C1)CCOC2=CC=C(C=C2)C3C(COC4=C3C=CC(=C4)O)C5=CC=CC=C5
Molecular Formula: C27H29NO3
Molecular Weight: 415.5 g/mol

NNC45-0781

CAS No.: 207277-66-5

VCID: VC0006968

Molecular Formula: C27H29NO3

Molecular Weight: 415.5 g/mol

* For research use only. Not for human or veterinary use.

NNC45-0781 - 207277-66-5

Description NNC45-0781 is a tissue-selective estrogen partial-agonist.
CAS No. 207277-66-5
Product Name NNC45-0781
Molecular Formula C27H29NO3
Molecular Weight 415.5 g/mol
IUPAC Name (3S,4R)-3-phenyl-4-[4-(2-pyrrolidin-1-ylethoxy)phenyl]-3,4-dihydro-2H-chromen-7-ol
Standard InChI InChI=1S/C27H29NO3/c29-22-10-13-24-26(18-22)31-19-25(20-6-2-1-3-7-20)27(24)21-8-11-23(12-9-21)30-17-16-28-14-4-5-15-28/h1-3,6-13,18,25,27,29H,4-5,14-17,19H2/t25-,27-/m1/s1
Standard InChIKey FEVZKAOFFCUDLI-XNMGPUDCSA-N
Isomeric SMILES C1CCN(C1)CCOC2=CC=C(C=C2)[C@H]3[C@H](COC4=C3C=CC(=C4)O)C5=CC=CC=C5
SMILES C1CCN(C1)CCOC2=CC=C(C=C2)C3C(COC4=C3C=CC(=C4)O)C5=CC=CC=C5
Canonical SMILES C1CCN(C1)CCOC2=CC=C(C=C2)C3C(COC4=C3C=CC(=C4)O)C5=CC=CC=C5
Reference [1]. Bury PS, et al. Synthesis and pharmacological evaluation of novel cis-3,4-diaryl-hydroxychromanes as high affinity partial agonists for the estrogen receptor. Bioorg Med Chem. 2002 Jan;10(1):125-45.
PubChem Compound 9823142
Last Modified Feb 18 2024

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